N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H23N5O2S/c1-3-16-19-20-17(25-16)18-15(23)12-21-7-9-22(10-8-21)13-5-4-6-14(11-13)24-2/h4-6,11H,3,7-10,12H2,1-2H3,(H,18,20,23)
• InChI Key: NCTFYAAUCBUHSX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CN2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C17H23N5O2S
• Molecular Weight: 361.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide, also known as TPA023, is a compound that has been extensively studied in scientific research. It belongs to the class of drugs known as GABA receptor modulators and has shown potential in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. By enhancing the activity of this receptor, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide can increase the inhibitory tone in the brain, leading to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of the GABA-A receptor, leading to increased inhibitory tone in the brain. It has also been shown to increase the levels of the neurotransmitter dopamine in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide is that it has been extensively studied in animal models and has shown promising results in the treatment of various neurological and psychiatric disorders. However, one limitation is that its effects may vary depending on the specific animal model used and the dosage administered.

Future Directions

There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide. One area of research could focus on its potential use in the treatment of anxiety disorders, such as generalized anxiety disorder and post-traumatic stress disorder. Another area of research could focus on its potential use in the treatment of epilepsy and other seizure disorders. Finally, further research could investigate the potential use of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide in the treatment of depression and other mood disorders.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide involves the reaction of 2-(4-(3-methoxyphenyl)piperazin-1-yl)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-ethyl-1,3,4-thiadiazole-2-amine to produce the final product.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide has been studied extensively in the field of neuroscience and has shown promise in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic, anticonvulsant, and antidepressant properties.